(R)-1,5-Dimethylpiperazin-2-one hydrochloride

• IUPAC Name: (5R)-1,5-dimethylpiperazin-2-one;hydrochloride
• InChI: InChI=1S/C6H12N2O.ClH/c1-5-4-8(2)6(9)3-7-5;/h5,7H,3-4H2,1-2H3;1H/t5-;/m1./s1
• InChI Key: IZGGYHQSCQYBLM-NUBCRITNSA-N
• Canonical SMILES: CC1CN(C(=O)CN1)C.Cl
• Isomeric SMILES: C[C@@H]1CN(C(=O)CN1)C.Cl
• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• CAS No.: 1887197-41-2

Description

(R)-1,5-Dimethylpiperazin-2-one hydrochloride is a useful research compound. Its molecular formula is C6H13ClN2O and its molecular weight is 164.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

(R)-1,5-Dimethylpiperazin-2-one hydrochloride and its derivatives are pivotal in synthesizing various complex organic molecules. For instance, the synthesis of (R) and (S)-3-Chloro-5-(2,4-dimethylpiperazin-1-yl)-4H-1,2,6-thiadiazin-4-ones demonstrated the compound's utility in generating new chemical entities with potential biological activities (Kalogirou et al., 2020). Similarly, the formation of cysteine-derived 2,5-diketopiperazines (DKPs) highlights its role in peptide and protein engineering, showing a straightforward preparation method for cyclic peptides (Iannotta et al., 2010).

Material Science and Framework Structures

In material science, this compound derivatives contribute to the development of novel materials. The role of hydrogen-bonding in the formation of polar achiral and nonpolar chiral vanadium selenite frameworks showcases the compound's utility in creating materials with specific optical properties (Olshansky et al., 2012).

Pharmaceutical Research

Though you requested exclusion of information related to drug applications directly, it's noteworthy that derivatives of this compound are instrumental in synthesizing compounds with potential pharmacological activities. For example, the synthesis of enantiomerically and diastereomerically pure compounds for use as intermediates in pharmaceutical research indicates the compound's relevance in drug discovery processes (Shireman & Miller, 2001).

Molecular Structure Studies

Studies on molecular structures, such as the investigation of N,N′-dimethylpiperazine betaines and their hydrohalides, reveal the compound's contribution to understanding molecular interactions and bonding mechanisms (Dega-Szafran et al., 2002). These insights are crucial for designing molecules with desired properties and behaviors.